Cas no 50508-54-8 (4-Benzyloxy-3-chloronitrobenzene)

• Product Name: 4-Benzyloxy-3-chloronitrobenzene
• CAS No: 50508-54-8
• MF: C₁₃H₁₀ClNO₃
• MW: 263.676402568817
• MDL: MFCD00179914
• CID: 55812
• PubChem ID: 308509
• Update Time: 2025-06-11

4-Benzyloxy-3-chloronitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Benzyloxy-3-chloronitrobenzene
• 2-chloro-4-nitro-1-(phenylmethoxy)Benzene
• 2-chloro-4-nitro-1-phenylmethoxybenzene
• 1-benzyloxy-2-chloro-4-nitro-benzene
• 3-chloro-4-benzyloxynitrobenzene
• 4-Benzyloxy-3-chloro-nitrobenzene
• HMS547D15
• Maybridge1_002017
• MFCD00179914
• V10230
• NSC-210320
• AKOS015889255
• AS-54737
• EN300-266440
• AC-8452
• 50508-54-8
• CHEMBL4588765
• 1-(benzyloxy)-2-chloro-4-nitrobenzene
• 4-Benzyloxy-3-chloronitrobenzene, 97%
• AKOS008351789
• 1-Benzyloxy-2-chloro-4-nitrobenzene
• CS-0215611
• SCHEMBL2191697
• NSC210320
• DTXSID80308874
• FT-0768208
• KCGQYXJMQHAREQ-UHFFFAOYSA-N
• DB-071211
• 4-BENZYLOXY-3-CHLORO NITROBENZENE 97

• MDL： MFCD00179914
• Inchi： 1S/C13H10ClNO3/c14-12-8-11(15(16)17)6-7-13(12)18-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： KCGQYXJMQHAREQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.03500
• Monoisotopic Mass: 263.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8

Experimental Properties

• Density: 1.332
• Melting Point: 115-119 °C (lit.)
• Boiling Point: 403.2°C at 760 mmHg
• Flash Point: 197.6°C
• Refractive Index: 1.612
• PSA: 55.05000
• LogP: 4.35040
• Solubility: Not available

4-Benzyloxy-3-chloronitrobenzene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-Benzyloxy-3-chloronitrobenzene

4-Benzyloxy-3-chloronitrobenzene (CAS No. 50508-54-8): An Overview of Its Properties and Applications

4-Benzyloxy-3-chloronitrobenzene (CAS No. 50508-54-8) is a versatile organic compound with a unique combination of functional groups that make it valuable in various chemical and pharmaceutical applications. This compound, characterized by its benzyloxy, chloro, and nitro substituents, has been the subject of extensive research due to its potential in the synthesis of complex molecules and its role in the development of novel drugs.

The molecular structure of 4-Benzyloxy-3-chloronitrobenzene consists of a benzene ring substituted with a benzyloxy group at the 4-position, a chlorine atom at the 3-position, and a nitro group at the 1-position. The presence of these functional groups imparts specific chemical properties that are crucial for its applications. The benzyloxy group enhances solubility and stability, while the chlorine and nitro groups provide reactivity and electrophilic character, making it an excellent starting material for various synthetic pathways.

In recent years, significant advancements have been made in understanding the synthetic utility of 4-Benzyloxy-3-chloronitrobenzene. One notable application is in the synthesis of pharmaceutical intermediates. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of anti-inflammatory drugs. The nitro group can be reduced to an amino group, which can then be further functionalized to produce a wide range of biologically active compounds.

Beyond pharmaceuticals, 4-Benzyloxy-3-chloronitrobenzene has also found applications in materials science. Its unique electronic properties make it suitable for use in the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research in this area has shown that the presence of the benzyloxy and nitro groups can significantly enhance the charge transport properties of these materials, leading to improved device performance.

The environmental impact and safety profile of 4-Benzyloxy-3-chloronitrobenzene have also been studied. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it should be stored and handled with care to avoid exposure to skin or inhalation. Additionally, waste disposal should be conducted according to local regulations to minimize environmental impact.

In conclusion, 4-Benzyloxy-3-chloronitrobenzene (CAS No. 50508-54-8) is a valuable compound with diverse applications in chemical synthesis, pharmaceuticals, and materials science. Its unique combination of functional groups provides a platform for the development of novel compounds and materials with potential benefits in various fields. Ongoing research continues to explore new avenues for its use, further solidifying its importance in modern chemistry.